methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[cyclohexyl(ethylcarbamothioyl)amino]methyl]-4-methoxybenzoate
• InChI: InChI=1S/C19H28N2O3S/c1-4-20-19(25)21(16-8-6-5-7-9-16)13-15-12-14(18(22)24-3)10-11-17(15)23-2/h10-12,16H,4-9,13H2,1-3H3,(H,20,25)
• InChI Key: ZRJBKIZQCXDJDC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)N(CC1=C(C=CC(=C1)C(=O)OC)OC)C2CCCCC2
• Molecular Formula: C19H28N2O3S
• Molecular Weight: 364.5 g/mol

Description

Methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate, also known as MTCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate is not fully understood, but studies have suggested that it may act by inhibiting key enzymes involved in cancer cell growth. Additionally, methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate has been shown to have insecticidal properties, which may be due to its ability to disrupt the nervous system of insects.
Biochemical and Physiological Effects:
methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate has been shown to have insecticidal properties, with studies demonstrating its ability to disrupt the nervous system of insects.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate is its potential applications in various fields, including medicine, agriculture, and material science. Additionally, the synthesis method of methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate is relatively simple and can be optimized to produce high yields of the compound with high purity. However, one of the limitations of methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate. One area of research is the development of novel materials using methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate as a building block. Additionally, further studies are needed to fully understand the mechanism of action of methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate and its potential applications in medicine and agriculture. Finally, the synthesis method of methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate could be further optimized to improve yields and purity.
In conclusion, methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate is relatively simple and can be optimized to produce high yields of the compound with high purity. methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate has been extensively studied for its potential applications in medicine, agriculture, and material science, and further research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

Methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate has been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells. In agriculture, methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate has been investigated for its potential use as a pesticide due to its insecticidal properties. In material science, methyl 3-({cyclohexyl[(ethylamino)carbonothioyl]amino}methyl)-4-methoxybenzoate has been studied for its potential use in the synthesis of novel materials with unique properties.